4-Chloro-2-methyl-6-phenylpyrimidine
Cat. No. B2969081
Key on ui cas rn:
2915-15-3
M. Wt: 204.66
InChI Key: MKRVYJDOHARDKT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:1][c:2]1[n:3][c:4](-[c:9]2[cH:10][cH:11][cH:12][cH:13][cH:14]2)[cH:5][c:6](=[O:8])[nH:7]1.[P:15]([Cl:16])([Cl:17])([Cl:18])=[O:19]>>[CH3:1][c:2]1[n:3][c:4](-[c:9]2[cH:10][cH:11][cH:12][cH:13][cH:14]2)[cH:5][c:6]([Cl:17])[n:7]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
Cc1nc(-c2ccccc2)cc(=O)[nH]1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
O=P(Cl)(Cl)Cl
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Outcomes
Product
|
Name
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|
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Type
|
product
|
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Smiles
|
Cc1nc(Cl)cc(-c2ccccc2)n1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
